Cas no 84000-78-2 (1-(2-(Ethyl(4-((3-phenyl-1,2,4-thiadiazol-5-yl)azo)phenyl)amino)ethyl)pyridinium thiocyanate)

• Product Name: 1-(2-(Ethyl(4-((3-phenyl-1,2,4-thiadiazol-5-yl)azo)phenyl)amino)ethyl)pyridinium thiocyanate
• CAS No: 84000-78-2
• MF: C₂₄H₂₃N₇S₂
• MW: 473.616320848465
• CID: 725895
• PubChem ID: 25090859
• Update Time: 2025-04-19

1-(2-(Ethyl(4-((3-phenyl-1,2,4-thiadiazol-5-yl)azo)phenyl)amino)ethyl)pyridinium thiocyanate Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Ethyl(4-((3-phenyl-1,2,4-thiadiazol-5-yl)azo)phenyl)amino)ethyl)pyridinium thiocyanate
• 1-[2-[ethyl[4-[(3-phenyl-1,2,4-thiadiazol-5-yl)azo]phenyl]amino]ethyl]pyridinium thiocyanate
• N-ethyl-4-[(3-phenyl-1,2,4-thiadiazol-5-yl)diazenyl]-N-(2-pyridin-1-ium-1-ylethyl)aniline,thiocyanate
• EINECS 281-635-2
• NS00090803
• 84000-78-2

• Inchi： 1S/C23H23N6S.CHNS/c1-2-29(18-17-28-15-7-4-8-16-28)21-13-11-20(12-14-21)25-26-23-24-22(27-30-23)19-9-5-3-6-10-19;2-1-3/h3-16H,2,17-18H2,1H3;3H/q+1;/p-1/b26-25+;
• InChI Key： KUECKJHMALUIRD-BTKVJIOYSA-M
• SMILES： S1C(=NC(C2C=CC=CC=2)=N1)/N=N/C1C=CC(=CC=1)N(CC)CC[N+]1C=CC=CC=1.[S-]C#N

Computed Properties

• Exact Mass: 473.14600
• Monoisotopic Mass: 473.14563611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 543
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 109.65000
• LogP: 5.44888